PF-739

• Molecular Formula: C23H23ClN2O5
• Molecular Weight: 442.9 g/mol
• SMILES: C1CC1(CO)C2=CC=C(C=C2)C3=CC4=C(C=C3Cl)NC(=N4)OC5COC6C5OCC6O
• InChI: InChI=1S/C23H23ClN2O5/c24-15-8-17-16(7-14(15)12-1-3-13(4-2-12)23(11-27)5-6-23)25-22(26-17)31-19-10-30-20-18(28)9-29-21(19)20/h1-4,7-8,18-21,27-28H,5-6,9-11H2,(H,25,26)/t18-,19-,20-,21-/m1/s1
• InChIKey: IMVYDTHPRTUISR-XRXFAXGQSA-N

Standard β1-selective AMPK activators fail to engage skeletal muscle AMPK, limiting metabolic research. PF-739 solves this as a potent, orally bioavailable pan-activator of all 12 AMPK complexes. - Activates AMPK in skeletal muscle, liver, and other tissues (ACC phosphorylation EC50: 121 nM). - Validated in vivo: active in C57BL/6 mice (30-1000 mg/kg) and cynomolgus monkeys. - Essential tool for deconvoluting tissue-specific vs. whole-body AMPK signaling.

PF-739 Pan-AMPK Activator Selection Guide

The target compound, designated PF-739, is a chiral benzimidazole-hexahydrofurofuran derivative that functions as a potent, orally bioavailable, non-selective, direct pan-activator of AMP-activated protein kinase (AMPK) [1]. Unlike isoform-selective AMPK modulators, PF-739 activates all 12 heterotrimeric AMPK complexes with similar potency and increases phosphorylation of the AMPK substrate acetyl-CoA carboxylase (ACC) at Ser79 with an EC50 of 121 nM . It was developed for metabolic disease research and exhibits robust in vivo activity in rodent and non-human primate models [2].

Workflow Pan-AMPK pathway activation research

Model Skeletal muscle and liver metabolic studies

Profile Balanced activity across all 12 AMPK heterotrimers

Format Oral research formulation for rodent and NHP model studies

• [1] Cokorinos EC, et al. Activation of Skeletal Muscle AMPK Promotes Glucose Disposal and Glucose Lowering in Non-human Primates and Mice. Cell Metab. 2017 May 2;25(5):1147-1159.e10. View Source
• [2] Aledavood E, et al. Elucidating the Activation Mechanism of AMPK by Direct Pan-Activator PF-739. Front Mol Biosci. 2021 Nov 5;8:760026. View Source

Why PF-739 Cannot Be Substituted

Generic substitution among AMPK activators is scientifically invalid due to profound differences in isoform selectivity and tissue-specific engagement. PF-739 is distinguished as a non-selective pan-activator, enabling it to robustly activate AMPK in skeletal muscle, an effect not achievable with β1-selective activators like PF-249 or PF-06409577, which primarily target the liver [1]. Furthermore, while other pan-activators such as MK-8722 exist, their distinct isoform potency profiles and off-target liabilities preclude direct interchangeability [2]. The quantitative evidence below delineates these critical, verifiable differences that directly inform experimental design and procurement decisions.

β1-selective activators

May not engage skeletal muscle AMPK; limit muscle-centric metabolic research endpoints.

Pan-activator MK-8722

Distinct isoform preference and reported cardiac endpoints; require model-specific safety review.

CYP3A4 inhibition profile

Differs from β1-selective tools; potential drug-interaction endpoints need monitoring.

• [1] Cokorinos EC, et al. Activation of Skeletal Muscle AMPK Promotes Glucose Disposal and Glucose Lowering in Non-human Primates and Mice. Cell Metab. 2017 May 2;25(5):1147-1159.e10. View Source
• [2] Myers RW, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017 Aug 4;357(6350):507-511. View Source

PF-739 Quantitative Differentiation Guide

Isoform Activation Profile & Potency

PF-739 exhibits a unique pan-AMPK activation profile with EC50 values ranging from 5.23 nM to 126 nM across four tested α/β combinations . In contrast, PF-06409577 is a β1-selective activator with an EC50 of 7 nM for α1β1γ1 but is >570-fold less potent (EC50 > 4,000 nM) against β2-containing complexes . MK-8722, another pan-activator, shows EC50 values of 1-60 nM across all 12 isoforms but exhibits a ~6- to 63-fold higher affinity for β1-containing versus β2-containing complexes .

Isoform Activation Profile

Cross-study comparable

PF-739 EC50: 5.23–126 nM (α/β combos); PF-06409577 >571-fold selective (β1); MK-8722 ~6–63-fold selective

Assay potency context for pan-AMPK activation

TR-FRET assay, recombinant human AMPK heterotrimers

Evidence Dimension	AMPK Isoform Activation Potency (EC50)
Target Compound Data	α2β1γ1: 5.23 nM; α1β1γ1: 8.99 nM; α2β2γ1: 42.2 nM; α1β2γ1: 126 nM
Comparator Or Baseline	PF-06409577: α1β1γ1 7 nM, α1β2γ1 >4,000 nM; MK-8722: β1-containing 1-6 nM, β2-containing 15-63 nM
Quantified Difference	PF-739 is 5.6-fold more potent on α2β1γ1 vs α1β2γ1; PF-06409577 >571-fold selective; MK-8722 ~6-63-fold selective
Conditions	TR-FRET assay using recombinant human AMPK heterotrimers

Why This Matters

This balanced, non-selective profile ensures robust AMPK activation in tissues expressing β2-containing complexes, particularly skeletal muscle, which is not achievable with β1-selective activators.

In Vivo Glucose Lowering and Muscle AMPK Activation

In a head-to-head in vivo study, both PF-739 and the β1-selective activator PF-249 activated AMPK in hepatocytes, but only PF-739 activated AMPK in skeletal muscle [1]. Consequently, in diabetic mice, PF-739 caused a rapid lowering of plasma glucose levels, an effect that was absent with PF-249 and was dependent on the presence of skeletal muscle AMPK [1].

In Vivo Glucose Lowering

Head-to-head comparison

PF-739: acute glucose lowering + muscle AMPK activation; PF-249: no glucose lowering, liver-only AMPK activation

Model-response endpoint context; muscle engagement essential

Diabetic mouse and cynomolgus monkey models

Evidence Dimension	In Vivo Glucose Lowering and Tissue-Specific AMPK Activation
Target Compound Data	Acute glucose lowering observed; AMPK activation in both liver and skeletal muscle
Comparator Or Baseline	PF-249: No acute glucose lowering; AMPK activation in liver but not skeletal muscle
Quantified Difference	Qualitative difference: present vs. absent glucose lowering and muscle activation
Conditions	Diabetic mouse model; cynomolgus monkey model

Why This Matters

This direct comparison proves that pan-activation is essential for engaging skeletal muscle AMPK and achieving systemic glucose lowering, making PF-739 the required tool for studies of muscle-centric metabolic regulation.

• [1] Cokorinos EC, et al. Activation of Skeletal Muscle AMPK Promotes Glucose Disposal and Glucose Lowering in Non-human Primates and Mice. Cell Metab. 2017 May 2;25(5):1147-1159.e10. View Source

CYP3A4 Inhibition & Drug Interaction Risk

PF-739 exhibits measurable inhibition of CYP3A4, the major drug-metabolizing enzyme, with a Ki of 120 nM for midazolam 1'-hydroxylase activity [1]. In stark contrast, PF-06409577 shows no detectable inhibition (IC50 > 100 µM) of CYP3A4 or other major human cytochrome P450 isoforms [2].

CYP3A4 Inhibition

Cross-study comparable

PF-739 Ki = 120 nM; PF-06409577 IC50 >100 µM (>833-fold difference)

Drug metabolism research context; monitor interaction endpoints

Human recombinant CYP3A4 assay

Evidence Dimension	CYP3A4 Inhibition
Target Compound Data	Ki = 120 nM (midazolam 1'-hydroxylase)
Comparator Or Baseline	PF-06409577: IC50 > 100,000 nM (>100 µM)
Quantified Difference	PF-06409577 is >833-fold less potent as a CYP3A4 inhibitor than PF-739
Conditions	Human recombinant CYP3A4 with P450 oxidoreductase and b5

Why This Matters

This substantial difference in CYP inhibition mandates the use of PF-739 only in studies where potential drug-drug interactions are monitored or excluded, whereas PF-06409577 may be preferred for chronic dosing models where CYP inhibition is a confounding variable.

• [1] BindingDB BDBM50088503. CHEMBL3527048. View Source
• [2] PF-06409577 product datasheet. Adooq Bioscience. (2024). View Source

β1-Isoform Affinity & Cardiac Hypertrophy

MK-8722, a potent pan-AMPK activator, was found to induce cardiac hypertrophy in preclinical models, an effect linked to its high affinity for β1-containing AMPK complexes [1]. Structural analyses of PF-739 suggest a slightly higher affinity for the β1 isoform as well, attributed to the β1-Asn111 to β2-Asp111 substitution [2]. However, the magnitude of this selectivity is far less pronounced than that of MK-8722, potentially differentiating its cardiac safety profile, though direct cardiac data for PF-739 remain limited.

β1-Isoform Affinity

Class-level inference

PF-739: slightly higher β1 affinity (simulation); MK-8722: ~6–63-fold β1 selectivity, cardiac hypertrophy reported

β1-preference review; cardiac endpoint monitoring may be needed

Limited direct cardiac data for PF-739; molecular dynamics only

Evidence Dimension	β1-Isoform Affinity and Cardiotoxicity
Target Compound Data	Slightly higher affinity for β1 isoform noted in molecular dynamics simulations
Comparator Or Baseline	MK-8722: ~6- to 63-fold higher affinity for β1-containing vs. β2-containing complexes; associated with cardiac hypertrophy
Quantified Difference	Qualitative difference in selectivity magnitude and safety profile
Conditions	In vivo cardiac safety models for MK-8722; molecular dynamics simulations for PF-739

Why This Matters

This evidence highlights a potential differential safety profile related to β1-isoform affinity, suggesting that PF-739 may offer a more favorable cardiac safety margin than MK-8722, an important consideration for long-term metabolic studies.

• [1] Myers RW, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017 Aug 4;357(6350):507-511. View Source
• [2] Aledavood E, et al. Elucidating the Activation Mechanism of AMPK by Direct Pan-Activator PF-739. Front Mol Biosci. 2021 Nov 5;8:760026. View Source

PF-739 Application Scenarios

Skeletal Muscle AMPK & Insulin Sensitivity

Use PF-739 as the essential tool compound for studies requiring AMPK activation in skeletal muscle. As demonstrated by head-to-head comparison, β1-selective activators like PF-249 fail to engage muscle AMPK or lower plasma glucose [1]. PF-739 is uniquely suited to dissect the contribution of skeletal muscle AMPK to systemic glucose disposal and insulin sensitization in diabetic rodent and non-human primate models [1].

Pan-AMPK Activation & Downstream Signaling

Employ PF-739 to activate all 12 mammalian AMPK heterotrimers with a balanced potency profile . This non-selective activation makes it ideal for unbiased exploration of global AMPK signaling networks, including phosphorylation of ACC and upregulation of PGC1α transcription . Its defined EC50 values across isoforms enable precise dose-response experiments in hepatocytes, myotubes, and other primary cell types .

Acute Glucose Lowering Studies

Select PF-739 for acute in vivo metabolic studies where rapid, robust glucose lowering is the primary endpoint. The compound's proven efficacy in C57BL/6 mice (30-1000 mg/kg) and translation to cynomolgus monkeys establishes it as a validated tool for assessing glucose disposal mechanisms [1]. Its oral bioavailability facilitates convenient dosing regimens in these models .

Tissue-Specific AMPK Deconvolution

Utilize PF-739 in parallel with β1-selective activators (e.g., PF-06409577 or PF-249) to deconvolute the distinct roles of liver (β1-dominated) versus skeletal muscle (β2-dominated) AMPK in metabolic regulation [1]. PF-739's pan-activity serves as a positive control for whole-body AMPK activation, against which the effects of tissue-specific activation can be compared [1].

Application

Selection Property

Validation Focus

Skeletal muscle AMPK signaling studies

Pan-activation for muscle engagement

Glucose disposal endpoint in rodent/NHP research models

Global AMPK signaling network profiling

Balanced isoform activity profile

ACC phosphorylation and downstream pathway endpoints

Acute glucose-lowering model-response studies

Rapid in vivo AMPK activation profile

Plasma glucose endpoint in diabetic rodent/NHP models

Tissue-specific AMPK deconvolution studies

Pan-activity as positive control

Liver vs. muscle AMPK endpoint comparison

• [1] Cokorinos EC, et al. Activation of Skeletal Muscle AMPK Promotes Glucose Disposal and Glucose Lowering in Non-human Primates and Mice. Cell Metab. 2017 May 2;25(5):1147-1159.e10. View Source